Cas no 1379351-89-9 (3-bromo-6-chloro-1,2-benzoxazole)

• Product Name: 3-bromo-6-chloro-1,2-benzoxazole
• CAS No: 1379351-89-9
• MF: C₇H₃BrClNO
• MW: 232.461819887161
• CID: 6833382
• PubChem ID: 105491998
• Update Time: 2025-03-27

3-bromo-6-chloro-1,2-benzoxazole Chemical and Physical Properties

Names and Identifiers

• 1379351-89-9
• 3-Bromo-6-chlorobenzo[d]isoxazole
• 3-bromo-6-chloro-1,2-benzoxazole

• Inchi： 1S/C7H3BrClNO/c8-7-5-2-1-4(9)3-6(5)11-10-7/h1-3H
• InChI Key： LPAXAVUEXKLWRH-UHFFFAOYSA-N
• SMILES： BrC1C2C=CC(=CC=2ON=1)Cl

Computed Properties

• Exact Mass: 230.90865Da
• Monoisotopic Mass: 230.90865Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 26Ų